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Compound of Interest |

Compound Name: Methyl phenyl disulfide
CAS No.: 14173-25-2
Cat. No.: B081605

Get Quote

Executive Summary

Methyl phenyl disulfide (MPDS, CAS: 14173-25-2) represents a fundamental motif in
organosulfur chemistry, serving as a critical model for protein disulfide bridges and a versatile
sulfenylation reagent in drug discovery. This guide provides a rigorous analysis of its molecular
architecture, specifically the electronic origins of its gauche conformation, and details a high-
fidelity synthetic protocol for its preparation. We further explore its reactivity profile,
emphasizing its utility as a "soft" electrophile in the functionalization of pharmacophores.

Molecular Architecture & Conformational Dynamics

The structural integrity of MPDS is governed by the unique electronic properties of the disulfide
bond. Unlike carbon-carbon bonds, the sulfur-sulfur linkage exhibits a distinct conformational
preference driven by the repulsion of non-bonding electron pairs.

The Gauche Effect and Dihedral Geometry

The most stable conformation of MPDS is the gauche rotamer, where the C(phenyl)-S-S-
C(methyl) dihedral angle (
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) approaches 90° (typically 85°-90°). This geometry is not accidental but is a direct
consequence of the Gauche Effect and Lone Pair Repulsion.

e Lone Pair Repulsion: The 3p lone pairs on adjacent sulfur atoms are orthogonal in the 90°
conformation, minimizing destabilizing Pauli repulsion.

e Hyperconjugation: The filled
-orbital (lone pair) of one sulfur atom donates electron density into the antibonding

orbital of the adjacent S-C bond. This stabilizing interaction is maximized when the dihedral
angle is near 90°.

Structural Parameters

Parameter Value (Approx.) Mechanistic Driver

Minimized lone-pair repulsion;
S-S Bond Length 2.03A typical for unstrained
disulfides.

Hybridization of Sulfur

(intermediate between

C-S-S Angle 103° - 106°
and
)-
Dihedral Angle (
~85° - 90° orbital overlap (Anomeric
) effect).

Weaker than C-C or C-H,
Bond Dissociation Energy ~60 kcal/mol facilitating radical exchange
reactions.

Visualization of Conformational Preference

The following diagram illustrates the orbital interactions stabilizing the gauche conformation.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081605?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing
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Caption: Stabilization of the gauche conformation via n -> sigma orbital interaction.*

Spectroscopic Characterization

Accurate identification of MPDS requires distinguishing it from its symmetric counterparts
(diphenyl disulfide and dimethyl disulfide) and potential oxidation products (sulfoxides).

NMR Spectroscopy

The chemical shift of the methyl group is a diagnostic marker. In MPDS, the methyl group is
deshielded by the adjacent disulfide linkage relative to a sulfide but shielded relative to a
sulfone.

« HNMR (400 MHz, CDCI

):

[¢]

7.55 —7.45 (m, 2H, ortho-ArH)

[¢]

7.35—-7.20 (m, 3H, meta/para-ArH)

[¢]

2.42 (s, 3H, S-CH

)
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o Note: The methyl singlet at ~2.42 ppm is distinct from thioanisole (PhSMe, ~2.50 ppm)
and dimethyl disulfide (MeSSMe, ~2.40 ppm), though close. Careful integration against
aromatic protons (3:5 ratio) is essential.

e C NMR (100 MHz, CDCI
):
o 137.5 (ipso-C), 129.0, 127.5, 126.8 (Ar-C)
o 23.0 (S-CH

)

Mass Spectrometry (EI/ESI)

e Molecular lon (
): m/z 156
o Key Fragments:
o m/z 141 (
). Loss of methyl radical.
o m/z 109 (
): Thiophenol cation, highly stable.
o m/z47 (

): Methylthio cation.

Synthesis & Purity Profiling
Strategic Selection: The MMTS Protocol

While MPDS can be synthesized via oxidative cross-coupling of thiols, that method yields a
statistical mixture of symmetric and asymmetric disulfides (PhSSPh, PhSSMe, MeSSMe). To
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ensure high purity and yield, the Sulfenylation of Thiolates using Methyl Methanethiosulfonate
(MMTYS) is the superior protocol.

Reaction Logic: MMTS acts as a "methylsulfenyl” (

) donor. The methanesulfinate anion (

) is a stable, non-nucleophilic leaving group, preventing disulfide scrambling
(disproportionation).

Step-by-Step Protocol

Reagents:

e Thiophenol (PhSH): 10.0 mmol

o Methyl Methanethiosulfonate (MMTS): 10.5 mmol (1.05 equiv)
o Triethylamine (Et

N): 11.0 mmol

e Dichloromethane (DCM): 50 mL (Anhydrous)

Procedure:

Preparation: Flame-dry a 100 mL round-bottom flask and purge with Nitrogen (

). Add PhSH and DCM.

Activation: Cool the solution to 0°C. Add Et

N dropwise. The formation of the thiolate anion (

) is instantaneous.

Sulfenylation: Add MMTS dropwise over 5 minutes. The reaction is exothermic; maintain
temperature < 5°C to suppress side reactions.

Reaction: Allow to warm to Room Temperature (RT) and stir for 1 hour. Monitor by TLC
(Hexane/EtOAc 95:5).
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¢ Workup: Wash the organic phase with Water (2 x 20 mL) to remove the methanesulfinate
salt and excess amine. Wash with Brine (20 mL).

« Purification: Dry over MgSO

, filter, and concentrate in vacuo. If necessary, purify via flash chromatography (Silica gel,
100% Hexanes).

Self-Validating Checkpoint:
e Success: Colorless to pale yellow oll.

» Failure: Presence of solid precipitate indicates formation of Diphenyl Disulfide (PhSSPh),
suggesting MMTS was old or temperature was not controlled.

Thiophenol (PhSH)
+ Et3N

Add MMTS (Me-S-SO2-Me)
(Source of MeS+)

Cl'hiolate Anion (PhS-D

+ MMTS

Transition State
SN2 attack on Sulfur

Yield >90% Leaving Group

Methyl Phenyl Disulfide
(Ph-S-S-Me)

Byproduct:
MeSO2- (Methanesulfinate)

Click to download full resolution via product page

Caption: Selective synthesis of MPDS via thiolate sulfenylation with MMTS.
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Reactivity & Applications in Drug Discovery

MPDS serves as a controlled "sulfenylation" agent. The S-S bond is a "soft" electrophile,
susceptible to attack by nucleophiles (phosphines, thiolates) and radicals.

Sulfenylation of Enolates

MPDS reacts with lithium enolates to introduce the

-methylthio or

-phenylthio group. Due to the leaving group ability (

is a better leaving group than

), nucleophilic attack often occurs at the Methyl-bearing sulfur, transferring the
group, but this is regiochemically dependent on the nucleophile.

o Application: Synthesis of sulfenylated ketones or esters.

Thiol-Disulfide Exchange (Biological Mimicry)

In biological systems, MPDS mimics the "mixed disulfide" formed during oxidative stress (S-
thiolation).

This reaction is reversible and is used to probe the redox potential of cysteine residues in
proteins.

Radical Cleavage

Under UV irradiation or radical initiation (AIBN), the S-S bond homolyzes to form
and

. These radicals can add to alkenes (thiol-ene reaction) or abstract hydrogen atoms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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